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Compound of Interest

Compound Name: 2-(Adamantan-2-yl)ethanamine
CAS No.: 59807-55-5
Cat. No.: B3427508
Get Quote
. J

Technical Monograph: 2-(Adamantan-2-
yl)ethanamine

CAS Number: 59807-53-3 Synonyms: 2-(2-Adamantyl)ethylamine; 2-(Adamantan-2-yl)ethan-1-
amine Molecular Formula: C12H21N Molecular Weight: 179.30 g/mol

Executive Summary

2-(Adamantan-2-yl)ethanamine (CAS 59807-53-3) represents a critical structural divergence
from the classical 1-adamantyl pharmacophores (e.g., Amantadine, Rimantadine). While the 1-
substituted adamantanes have dominated antiviral and neuroprotective therapeutics for
decades, the 2-substituted isomer offers a distinct steric profile and lipophilic vector.

This guide details the physicochemical properties, synthesis logic, and pharmacological
potential of this compound.[1][2] Specifically, it highlights its utility as a scaffold for NMDA
receptor antagonists and 113-HSD1 inhibitors, where the unique geometry of the 2-position
allows for refined binding pocket interactions that differ from the bridgehead-substituted
analogs.
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Chemical Architecture & Properties[2]
Structural Analysis

Unlike the bridgehead (1-position) substitution, which projects substituents along the axis of the
adamantane cage's C3 symmetry, the 2-position (secondary carbon) substitution projects the
ethylamine chain equatorially or axially relative to the local cyclohexane rings. This alters the
hydrodynamic volume and receptor fit of the molecule.

 Lipophilicity: The adamantane cage provides high lipophilicity (logP ~3-4), ensuring rapid
Blood-Brain Barrier (BBB) penetration.

o Basicity: The primary amine at the terminal ethyl chain functions as a cation at physiological
pH, critical for interacting with anionic residues (e.g., Asp/Glu) in ion channels (M2 protein) or
receptor binding sites (NMDA).[2]

hvsicochemical ble[2]

Property Value Context

High thermal stability due to

Boiling Point 248.5 £ 8.0 °C (760 Torr)
cage structure.
) Typical for adamantane
Density 0.992 £ 0.06 g/cm3 o
derivatives.
Typical for primary aliphatic
pKa (Predicted) ~10.5 P P v alp

amines.

Soluble in organic solvents
Solubility (DCM, MeOH); forms salts in

water.[2]

Free base is lipophilic; HCI salt

is water-soluble.

Synthesis & Production Protocols
Retrosynthetic Logic

The synthesis of 2-substituted adamantanes is kinetically less favored than 1-substituted
analogs due to the stability of the 1-adamantyl carbocation. Therefore, direct alkylation is
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difficult.[2] The most robust route proceeds through 2-adamantanone, utilizing its carbonyl
reactivity to install the carbon chain before reduction.

Validated Synthesis Protocol

Objective: Synthesis of 2-(Adamantan-2-yl)ethanamine from 2-Adamantanone.

Phase 1: Olefination (Formation of Unsaturated Nitrile)[2]
o Reagents: 2-Adamantanone, Diethyl cyanomethylphosphonate, NaH (or KOtBu), THF.[2]

e Mechanism: Horner-Wadsworth-Emmons (HWE) reaction.
» Protocol:
o Suspend NaH (1.2 eq) in dry THF at 0°C.
o Dropwise add Diethyl cyanomethylphosphonate (1.2 eq). Stir 30 min until clear.
o Add 2-Adamantanone (1.0 eq) in THF.
o Warm to RT and reflux for 4-6 hours.
o Result: 2-(Adamantan-2-ylidene)acetonitrile.

o Note: The exocyclic double bond is formed.

Phase 2: Global Reduction

» Reagents: LiAlHa (Lithium Aluminum Hydride), anhydrous THF or 2-MeTHF.

 Critical Insight: Standard catalytic hydrogenation (Pd/C) often fails to reduce the sterically
hindered tetrasubstituted double bond of the adamantylidene moiety efficiently.[2] LiAIH4 at
reflux is required to reduce both the nitrile (to amine) and the alkene (to alkane) in a single
pot, or a stepwise reduction can be used.[2]

e Protocol:

o Charge a flask with LiAlHa4 (4.0 eq) in dry THF under Argon.
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o Add 2-(Adamantan-2-ylidene)acetonitrile solution dropwise at 0°C.

o Heat to reflux (65°C) for 8-12 hours. Crucial: High temperature is needed to force the
reduction of the steric double bond.

o Quench (Fieser method): Add water, 15% NaOH, then water.[2]
o Filter precipitate; dry organic layer over Na2SOa.

o Purification: Distillation or conversion to HCI salt.

Global Reduction

HWE Reaction 2-(Ad 2-vlid LiAIH4, Reflux 2-(Ad oyl
2-Adamantanone (Et0)2P(O)CH2CN, NaH -(Adamantan-2-ylidene) (Reduces C=C and CN) -(Adamantan-2-yl)

acetonitrile ethanamine

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2-Adamantanone to the target amine via unsaturated nitrile
intermediate.[2]

Pharmacological Potential[1][2][3]
NMDA Receptor Antagonism

Research indicates that 2-adamantyl amines function as open-channel blockers of the NMDA
receptor, similar to Memantine but with altered kinetics.

e Mechanism: The ammonium group binds deep within the channel pore (at the selectivity
filter), while the adamantane cage interacts with hydrophobic domains.[2]

e Potency: Derivatives of 2-(adamantan-2-yl)ethanamine have shown ICso values in the low
micromolar range (~1-3 uM), comparable to Memantine, but often with different off-rates,
potentially reducing side effects (psychotomimetic effects).

Antiviral Activity (Influenza A)

The M2 ion channel of Influenza A is a classic target. While resistance to Amantadine (S31N
mutation) is widespread, the 2-substituted scaffold presents a different spatial volume.
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» Hypothesis: The flexible ethyl linker allows the ammonium headgroup to orient differently in
the pore, potentially regaining potency against certain mutant strains resistant to rigid 1-
adamantyl drugs.

118-HSD1 Inhibition

Derivatives of this amine have been identified as inhibitors of 113-Hydroxysteroid
Dehydrogenase Type 1, a target for metabolic syndrome and type 2 diabetes. The lipophilic
cage occupies the substrate binding pocket, preventing cortisone-to-cortisol conversion.

Experimental Workflow: NMDA Calcium Flux Assay

To validate the biological activity of synthesized 2-(Adamantan-2-yl)ethanamine, a calcium
influx assay is the industry standard.

Cell Line: HEK293 cells stably expressing NR1/NR2B glutamate receptors.

e Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 45 min at 37°C.
e Pre-incubation: Add test compound (0.1 - 100 uM) to cells; incubate for 10 min.
o Stimulation: Inject Glutamate (10 uM) and Glycine (10 uM).

o Measurement: Monitor fluorescence intensity (Ex 488nm / Em 525nm) using a FLIPR
(Fluorometric Imaging Plate Reader).

e Analysis: Calculate % inhibition relative to control (Memantine).
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Figure 2: Mechanism of action for NMDA receptor antagonism by the target compound.[2]
Safety & Handling (MSDS Highlights)
+ Hazards: Corrosive (Amine). Causes severe skin burns and eye damage.

+ Storage: Store under inert atmosphere (Argon/Nitrogen). The free amine absorbs CO:z from
air to form carbamates.

+ PPE: Wear chemical-resistant gloves (Nitrile), goggles, and use a fume hood.

» First Aid: In case of contact, rinse immediately with dilute acetic acid or copious water.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. researchgate.net [researchgate.net]
e 2. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [2-(Adamantan-2-yl)ethanamine CAS number 59807-53-
3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427508/docs#2-adamantan-2-yl-ethanamine-cas-
number-59807-53-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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